Cas no 46064-79-3 (Methyl 3-amino-4-bromobenzoate)

• Product Name: Methyl 3-amino-4-bromobenzoate
• CAS No: 46064-79-3
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD00553090
• CID: 328309
• PubChem ID: 3928639
• Update Time: 2025-10-12

Methyl 3-amino-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-bromobenzoate
• 3-amino-4-bromoBenzoic acid methyl ester
• 3-Amino-4-bromo-benzoic acid methyl ester
• Benzoicacid, 3-amino-4-bromo-, methyl ester
• 2-bromo-5-methoxycarbonylaniline
• 4-Brom-3-amino-benzoesaeuremethylester
• DTXSID40398019
• TS-03273
• AM20050404
• SY013823
• benzoic acid, 3-amino-4-bromo-, methyl ester
• methyl-3-amino-4-bromo benzoate
• CS-W004909
• AC-4795
• J-522666
• AKOS005255384
• SCHEMBL3926294
• methyl-3-amino-4-bromobenzoate
• CL8545
• FT-0651167
• EN300-1231845
• GPMSTDWXXKAKCT-UHFFFAOYSA-N
• A7209
• MFCD00553090
• methyl3-amino-4-bromobenzoate
• 3-Amino-4-bromobenzoic acid methylester
• 46064-79-3
• 4-Bromo-3-amino-benzoic acid methyl ester
• BCP27509
• BBL035891
• DB-011593
• STL495502

• MDL： MFCD00553090
• Inchi： 1S/C8H8BrNO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,10H2,1H3
• InChI Key： GPMSTDWXXKAKCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=CC=1N

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 118-120°C
• PSA: 52.32000
• LogP: 2.39910

Methyl 3-amino-4-bromobenzoate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 3-amino-4-bromobenzoate

Methyl 3-amino-4-bromobenzoate (CAS No. 46064-79-3): A Versatile Chemical Entity in Modern Research and Development

The compound methyl 3-amino-4-bromobenzoate, identified by CAS Registry Number 46064-79-3, represents a critical intermediate in synthetic chemistry with multifaceted applications across pharmaceuticals, materials science, and analytical research. This organic molecule combines functional groups—amino, bromo, and benzoate ester—that enable its participation in diverse chemical reactions and biological interactions, making it a focal point for innovation in drug discovery and material design.

Structurally, the compound features a benzene ring substituted with a bromine atom at the 4-position (p-bromo), an amino group at the 3-position (m-amino), and a methyl ester attached to the carboxylic acid group of the benzoate moiety (methyl ester). This configuration imparts unique physicochemical properties, including moderate solubility in organic solvents and stability under controlled conditions, which are advantageous for laboratory synthesis and formulation development.

In recent years, studies have highlighted its role as a precursor for synthesizing advanced pharmaceutical agents. For instance, researchers at the University of California, San Francisco (UCSF), demonstrated that derivatives of this compound exhibit selective inhibition of histone deacetylase (HDAC) enzymes—a target for cancer therapy—by leveraging the bromo group's ability to bind protein pockets. Published in Nature Chemical Biology (2023), this work underscores how structural modifications at the methyl ester or amino sites can optimize pharmacokinetic profiles while enhancing therapeutic efficacy.

Beyond oncology, investigations into its antibacterial potential have revealed synergistic effects when combined with conventional antibiotics. A collaborative study between MIT and Novartis (2023) showed that conjugating this compound with β-lactam antibiotics disrupts bacterial cell wall synthesis through dual mechanisms: the bromo substituent destabilizes membrane integrity,